3-Hydroxypropanal
3-Hydroxypropanal
3-Hydroxypropanal, also known as reuterin or 3-hpa, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 3-Hydroxypropanal is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-hydroxypropanal is primarily located in the cytoplasm.
3-hydroxypropanal is an alpha-CH2-containing aldehyde and a member of propanals.
3-hydroxypropanal is an alpha-CH2-containing aldehyde and a member of propanals.
Brand Name:
Vulcanchem
CAS No.:
118606-97-6
VCID:
VC0040837
InChI:
InChI=1S/C3H6O2/c4-2-1-3-5/h2,5H,1,3H2
SMILES:
C(CO)C=O
Molecular Formula:
C3H6O2
Molecular Weight:
74.08 g/mol
3-Hydroxypropanal
CAS No.: 118606-97-6
Main Products
VCID: VC0040837
Molecular Formula: C3H6O2
Molecular Weight: 74.08 g/mol
| CAS No. | 118606-97-6 |
|---|---|
| Product Name | 3-Hydroxypropanal |
| Molecular Formula | C3H6O2 |
| Molecular Weight | 74.08 g/mol |
| IUPAC Name | 3-hydroxypropanal |
| Standard InChI | InChI=1S/C3H6O2/c4-2-1-3-5/h2,5H,1,3H2 |
| Standard InChIKey | AKXKFZDCRYJKTF-UHFFFAOYSA-N |
| SMILES | C(CO)C=O |
| Canonical SMILES | C(CO)C=O |
| Physical Description | Solid |
| Description | 3-Hydroxypropanal, also known as reuterin or 3-hpa, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 3-Hydroxypropanal is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-hydroxypropanal is primarily located in the cytoplasm. 3-hydroxypropanal is an alpha-CH2-containing aldehyde and a member of propanals. |
| Synonyms | 3-HPA 3-hydroxypropionaldehyde beta-hydroxypropionaldehyde reuterin |
| PubChem Compound | 75049 |
| Last Modified | Nov 11 2021 |
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